N-methyl-N-phenyl-2-((5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)thio)acetamide

• IUPAC Name: N-methyl-N-phenyl-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H14N4O2S/c1-20(13-7-3-2-4-8-13)14(21)11-23-16-19-18-15(22-16)12-6-5-9-17-10-12/h2-10H,11H2,1H3
• InChI Key: URBKUJYXKWLUHX-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)CSC2=NN=C(O2)C3=CN=CC=C3
• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol
• CAS No.: 746641-37-2

Description

“N-methyl-N-phenyl-2-((5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)thio)acetamide” is a complex organic compound. It contains several functional groups and rings, including a pyridin-3-yl ring, a 1,3,4-oxadiazol-2-yl ring, and an acetamide group. The presence of these groups suggests that this compound might have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyridin-3-yl and 1,3,4-oxadiazol-2-yl rings likely contribute to the compound’s stability and reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyridin-3-yl and 1,3,4-oxadiazol-2-yl rings could influence its solubility, stability, and reactivity.

Scientific Research Applications

Computational and Pharmacological Evaluation

• Docking and Inhibitory Effects : A study on derivatives of 1,3,4-oxadiazole and pyrazole, including compounds related to the one , demonstrated binding and moderate inhibitory effects in various assays, suggesting potential pharmacological applications (Faheem, 2018).

Antimicrobial and Anticancer Properties

• Anticancer Activity : Research on novel 2-chloro N-aryl substituted acetamide derivatives of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1, 3, 4-oxadiazole-2-thiol showed significant cytotoxicity on various cancer cell lines, indicating potential in cancer treatment (Vinayak et al., 2014).
• Antimicrobial Activities : A series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides exhibited activity against selected microbial species, suggesting uses in antimicrobial applications (Gul et al., 2017).

Chemical Synthesis and Analysis

• NMR Study of Novel Derivatives : An NMR study of a novel 1,3,4-oxadiazole derivative containing benzimidazole moiety, related to the chemical , provided insights into the structural and isomeric characteristics of such compounds (Ying-jun, 2012).

Future Directions

The future directions for research on this compound would likely involve further exploration of its synthesis, properties, and potential applications. This could include developing more efficient synthesis methods, studying its reactivity under various conditions, and exploring potential uses in fields like medicine or materials science.